Cas no 337925-08-3 (<br>2-(4-Chloro-benzylsulfanyl)-4-(3,4-dimethoxy-phenyl)-6-p-tolyl-nicotinonitr ile)

• Product Name: <br>2-(4-Chloro-benzylsulfanyl)-4-(3,4-dimethoxy-phenyl)-6-p-tolyl-nicotinonitr ile
• CAS No: 337925-08-3
• MF: C₂₈H₂₃ClN₂O₂S
• MW: 487.012424707413
• CID: 3071387
• PubChem ID: 1734702
• Update Time: 2025-04-21

<br>2-(4-Chloro-benzylsulfanyl)-4-(3,4-dimethoxy-phenyl)-6-p-tolyl-nicotinonitr ile Chemical and Physical Properties

Names and Identifiers

• <br>2-(4-Chloro-benzylsulfanyl)-4-(3,4-dimethoxy-phenyl)-6-p-tolyl-nicotinonitr ile
• Oprea1_447341
• 2-(4-Chloro-benzylsulfanyl)-4-(3,4-dimethoxy-phenyl)-6-p-tolyl-nicotinonitrile
• 2-((4-Chlorobenzyl)thio)-4-(3,4-dimethoxyphenyl)-6-(p-tolyl)nicotinonitrile
• AKOS000583426
• 2-[(4-chlorophenyl)methylsulfanyl]-4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)pyridine-3-carbonitrile
• AG-690/40749486
• 337925-08-3
• Oprea1_578097
• 2-[(4-chlorobenzyl)sulfanyl]-4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)nicotinonitrile

• MDL： MFCD02048290
• Inchi： 1S/C28H23ClN2O2S/c1-18-4-8-20(9-5-18)25-15-23(21-10-13-26(32-2)27(14-21)33-3)24(16-30)28(31-25)34-17-19-6-11-22(29)12-7-19/h4-15H,17H2,1-3H3
• InChI Key： WMGCMQQMIXRBAM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=C(C#N)C(=CC(C2C=CC(C)=CC=2)=N1)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 486.1168768Da
• Monoisotopic Mass: 486.1168768Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 80.4Ų